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For Researchers, Scientists, and Drug Development Professionals

Introduction
ER-000444793, chemically identified as N-(2-benzylphenyl)-2-oxo-1H-quinoline-4-

carboxamide, is a potent and specific inhibitor of the mitochondrial permeability transition pore

(mPTP).[1][2][3] A critical feature of ER-000444793 is that its mechanism of action is

independent of Cyclophilin D (CypD), a known regulator of the mPTP.[1][3][4] This makes it a

valuable tool for studying the roles of the mPTP in cellular processes and disease models,

particularly for dissecting CypD-dependent versus independent pathways. These application

notes provide detailed information on the effective concentrations of ER-000444793 for in vitro

studies and protocols for relevant assays.

Quantitative Data Summary
The following table summarizes the key quantitative data for ER-000444793 in in vitro settings.

Researchers are advised to perform dose-response experiments to determine the optimal

concentration for their specific cell type and experimental conditions.
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Parameter Value Assay System Notes Reference

IC50 (mPTP

Inhibition)
2.8 µM

Cell-free

mitochondrial

swelling assay

This is the half-

maximal

inhibitory

concentration for

direct inhibition

of the

mitochondrial

permeability

transition pore.

[1][2]

IC50

(Mitochondrial

Ca2+ Tolerance)

1.2 µM
Isolated rat liver

mitochondria

This value

reflects the

concentration at

which ER-

000444793

improves the

capacity of

mitochondria to

tolerate calcium

before

undergoing

permeability

transition.

[3]

CypD Binding No effect up to

50 µM

Homogenous

Time-Resolved

Fluorescence

(HTRF) assay

This

demonstrates the

specificity of ER-

000444793, as it

does not

displace labeled

Cyclosporin A

(CsA) from

recombinant

human

Cyclophilin D,

indicating a lack

of direct binding

[1]
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and functional

inhibition of

CypD.

Signaling Pathway
ER-000444793 acts by directly inhibiting the mitochondrial permeability transition pore (mPTP),

a key event in some forms of regulated cell death. The opening of the mPTP leads to the

dissipation of the mitochondrial membrane potential, uncoupling of oxidative phosphorylation,

and the release of mitochondrial contents, ultimately triggering cell death. By inhibiting the

mPTP, ER-000444793 can protect cells from these downstream events.
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ER-000444793 Signaling Pathway

Cellular Stress

Downstream Effects

Calcium Overload

Mitochondrial Permeability
Transition Pore (mPTP)

Induces

Oxidative Stress

Induces

ΔΨm Dissipation

Leads to

OxPhos Uncoupling

Leads to

Mitochondrial Swelling

Leads to

ER-000444793

Inhibits

Cell Death
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Mitochondrial Swelling Assay Workflow

Start

Isolate Mitochondria

Prepare Mitochondrial
Suspension

Add ER-000444793
(or vehicle)

Incubate

Induce mPTP Opening
(add CaCl₂)

Measure Absorbance (540 nm)
over time

Analyze Data
(Calculate IC₅₀)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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